Cas no 1807066-39-2 (5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile
• CAS No: 1807066-39-2
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4886747
• Update Time: 2025-06-13

5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H5F2IN2O/c9-7(10)5-3-13-8(11)4(1-2-12)6(5)14/h3,7H,1H2,(H,13,14)
• InChI Key： KVQQGIQOXVVOIV-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C(C(C(F)F)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile

Introduction to 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile (CAS No. 1807066-39-2)

5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1807066-39-2, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a difluoromethyl group, a hydroxy moiety, and an iodopyridine core, make it a versatile building block for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the context of creating more effective and durable pharmaceuticals. Recent research has demonstrated that compounds incorporating difluoromethyl groups often exhibit improved pharmacokinetic properties, which is a critical factor in drug development. The incorporation of this moiety can also influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The hydroxy group in 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile adds another layer of functional diversity. Hydroxyl groups are commonly found in natural products and have been shown to play a crucial role in modulating biological activity. In particular, the presence of a hydroxyl group can facilitate hydrogen bonding interactions, which are essential for the binding of small molecules to proteins and other biological targets. This characteristic makes the compound a valuable scaffold for designing molecules with specific biological functions.

The core structure of this compound, which includes an iodopyridine ring, is also of great interest. Iodopyridines are known for their reactivity and have been widely used in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions allow for the efficient construction of complex molecular architectures, making iodopyridines indispensable tools in drug discovery. The iodine atom in particular can be selectively modified through various chemical transformations, providing chemists with a high degree of control over the synthesis of target molecules.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex heterocyclic compounds. 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile has emerged as a key intermediate in several innovative synthetic strategies. For instance, it has been utilized in the preparation of novel antiviral and anticancer agents. The ability to functionalize this compound at multiple positions allows for the creation of a diverse library of derivatives, each with unique biological properties.

The pharmaceutical industry has shown particular interest in leveraging the structural features of 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-acetonitrile to develop next-generation therapeutics. Researchers have explored its potential as a precursor for kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The combination of the difluoromethyl, hydroxy, and iodopyridine moieties provides a rich framework for designing molecules that can selectively target specific enzymes involved in disease pathways.

difluoromethyl and hydroxy groups. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications.